8-((3,4-Difluorophenyl)sulfonyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(3,4-difluorophenyl)sulfonyl-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H19F2N3O4S/c1-29-14-4-2-3-13(11-14)18-19(26)24-20(23-18)7-9-25(10-8-20)30(27,28)15-5-6-16(21)17(22)12-15/h2-6,11-12H,7-10H2,1H3,(H,24,26)
• InChI Key: CJSPOCBFLBOJLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)F)F)NC2=O
• Molecular Formula: C20H19F2N3O4S
• Molecular Weight: 435.4 g/mol

Description

8-((3,4-Difluorophenyl)sulfonyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C20H19F2N3O4S and its molecular weight is 435.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

One application involves the synthesis of related structures with antimicrobial activities. For example, a series of compounds containing 1,2,4-triazole, piperidine, and sulfonamide moieties, which are structurally related to the specified compound, exhibited significant antimicrobial activity against several strains of microbes. This demonstrates the potential for designing new antimicrobial agents based on such chemical frameworks (Dalloul et al., 2017).

Organocatalytic Enantioselective Synthesis

The compound falls within a class of chemicals used in organocatalytic processes. Research focusing on the enantioselective synthesis of bicyclic β-lactones through nucleophile-catalyzed aldol-lactonization (NCAL) underlines the importance of such compounds in facilitating highly selective chemical transformations, which are critical for developing pharmaceuticals and fine chemicals (Nguyen et al., 2012).

Antifungal and Antibacterial Agents

Another research application is in the development of novel antifungal and antibacterial agents. Compounds with structural similarities have been synthesized and shown potent activity against various microbial strains, indicating the potential of such chemical structures in addressing resistance issues and developing new therapeutic agents (Patil et al., 2010).

Proton Exchange Membranes

Additionally, related sulfonated compounds have been investigated for their application in fuel cell technology. Specifically, comb-shaped poly(arylene ether sulfone)s, which share a thematic chemical resemblance, have demonstrated promising characteristics as proton exchange membranes. These materials show high proton conductivity, indicating their potential utility in enhancing the efficiency and performance of fuel cells (Kim, Robertson, & Guiver, 2008).